N-Desmethyldofetilide-d4
Description
N-Desmethyldofetilide-d4 (CAS: 176447-94-2) is a deuterium-labeled analog of N-Desmethyldofetilide, a metabolite and pharmaceutical reference standard related to the antiarrhythmic drug Dofetilide. The compound is chemically designated as a methanesulfonamide derivative with four deuterium atoms incorporated into its structure, typically at specific methyl or ethyl groups to ensure isotopic stability. This deuteration enhances its utility as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for quantifying the parent drug or its metabolites in biological samples, minimizing isotopic interference and improving analytical precision.
This compound is classified as a controlled product in certain regulatory frameworks (e.g., Ref: TR-D291717), reflecting its specialized role in pharmaceutical research and quality control. Its synthesis adheres to stringent isotopic purity standards, ensuring reliability in pharmacokinetic and metabolic studies.
Properties
Molecular Formula |
C₁₈H₂₁D₄N₃O₅S₂ |
|---|---|
Molecular Weight |
431.56 |
Synonyms |
N-[4-[2-[[2-[4-[(Methylsulfonyl)amino]phenoxy]ethyl]amino]ethyl]phenyl]-methanesulfonamide-d4; UK 71385-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The table below summarizes key structural and functional differences between N-Desmethyldofetilide-d4 and related compounds:
Analytical Utility
- This compound: Deuterium labeling ensures a mass shift (+4 Da) distinguishable from the non-deuterated form, enabling accurate quantification in complex matrices like plasma or urine.
- N-Desmethyl Dofetilide-13C : Used for tracing carbon pathways in metabolic studies but less common in routine LC-MS due to smaller mass shifts compared to deuterium.
- Dofetilide Related Compound A : Serves as a secondary pharmaceutical standard for impurity profiling but lacks isotopic labeling, limiting its use in high-sensitivity assays.
Regulatory and Commercial Considerations
- Cost and Availability: this compound is priced significantly higher (e.g., €9,788.00 for 50mg) compared to non-deuterated analogs, reflecting its specialized synthesis and regulatory controls.
- Discontinued Analogs : Some related compounds, like Dofetilide Related Compound A, are listed as discontinued in commercial catalogs, highlighting the niche demand for deuterated standards.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
